Cas no 494200-95-2 (7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo2,1-b1,3thiazin-5-one)

• Product Name: 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo2,1-b1,3thiazin-5-one
• CAS No: 494200-95-2
• MF: C₂₄H₁₇FN₂OS
• MW: 400.467987775803
• CID: 6545704
• Update Time: 2025-10-31

7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo2,1-b1,3thiazin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo2,1-b1,3thiazin-5-one
• 7-(4-fluorophenyl)-2,3-diphenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-5-one
• 5H-Imidazo[2,1-b][1,3]thiazin-5-one, 7-(4-fluorophenyl)-6,7-dihydro-2,3-diphenyl-

• Inchi： 1S/C24H17FN2OS/c25-19-13-11-16(12-14-19)20-15-21(28)27-23(18-9-5-2-6-10-18)22(26-24(27)29-20)17-7-3-1-4-8-17/h1-14,20H,15H2
• InChI Key： AWPURSNZKSCATR-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(F)C=C2)CC(=O)N2C(C3=CC=CC=C3)=C(C3=CC=CC=C3)N=C12

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 236 °C(Solv: ethanol (64-17-5))
• Boiling Point: 593.8±60.0 °C(Predicted)
• pka: 0.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo2,1-b1,3thiazin-5-one

Professional Introduction to Compound with CAS No. 494200-95-2 and Product Name: 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one

The compound with the CAS number 494200-95-2 and the product name 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the imidazothiazine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl group and two phenyl rings at the 2 and 3 positions of the imidazothiazine core, contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of imidazothiazine derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one, the fluorine substituent at the 4-position of the phenyl ring is expected to modulate its interactions with biological targets by influencing electronic distribution and steric hindrance.

The dual phenyl substituents at the 2 and 3 positions of the imidazothiazine ring further enhance the compound's molecular complexity and potential for selective binding. These aromatic groups can participate in π-stacking interactions with biological targets such as proteins and nucleic acids, which are crucial for drug-receptor recognition. The structural rigidity provided by these phenyl rings may also contribute to improved pharmacological stability and reduced susceptibility to degradation.

One of the most promising applications of this compound is in oncology research. Imidazothiazine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of substituents in 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one may enable it to selectively target aberrant signaling pathways commonly dysregulated in various cancers. Preliminary computational studies suggest that this compound can bind to active sites of key enzymes with high affinity, potentially leading to potent antitumor effects.

Additionally, the compound's potential as an anti-inflammatory agent has been explored. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways such as NF-κB and MAPK signaling, imidazothiazine derivatives like 7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one may offer therapeutic benefits. Recent preclinical studies have demonstrated that similar imidazothiazine compounds can suppress pro-inflammatory cytokine production and reduce inflammatory cell infiltration in animal models.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The introduction of fluorine atoms often necessitates specialized reagents and techniques due to their high reactivity and sensitivity to environmental conditions.

In conclusion,7-(4-fluorophenyl)-2,3-diphenyl-5H,6H,7H-imidazo[2,1-b][1,3]thiazin-5-one represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in chemical biology continues to advance，this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.